Cas no 113939-45-0 (1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene)

• Product Name: 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene
• CAS No: 113939-45-0
• MF: C₈H₄Br₂F₄O
• MW: 351.918375015259
• MDL: MFCD31546217
• CID: 2611935
• PubChem ID: 57075298
• Update Time: 2025-11-01

1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene
• Benzene, 1-bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)-
• J3.532.240J
• 1-Bromo-2-(4-bromophenoxy)-1,1,2,2-tetrafluoroethane
• 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoro-ethoxy)benzene
• MHPXJSIMKFXETB-UHFFFAOYSA-N
• AKOS037478209
• E89074
• 113939-45-0
• EN300-22817244
• C8H4Br2F4O
• SCHEMBL4323037
• DTXSID20720238
• MFCD31546217
• 4-BROMOPHENOXYTETRAFLUOROBROMOETHANE
• 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene

• MDL： MFCD31546217
• Inchi： 1S/C8H4Br2F4O/c9-5-1-3-6(4-2-5)15-8(13,14)7(10,11)12/h1-4H
• InChI Key： MHPXJSIMKFXETB-UHFFFAOYSA-N
• SMILES： BrC(C(OC1C=CC(=CC=1)Br)(F)F)(F)F

Computed Properties

• Exact Mass: 351.85445g/mol
• Monoisotopic Mass: 349.85650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.9

Additional information on 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene

1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene (CAS No. 113939-45-0): Properties, Applications, and Market Insights

1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene (CAS No. 113939-45-0) is a specialized fluorinated aromatic compound with unique chemical properties that make it valuable in advanced industrial applications. This brominated and fluorinated benzene derivative has gained attention in recent years due to its role in high-performance materials and specialty chemical synthesis. With the increasing demand for fluorinated compounds in electronics and material science, understanding this chemical's characteristics becomes crucial for researchers and industry professionals.

The molecular structure of 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene features both bromine substituents and a tetrafluoroethoxy group, creating a molecule with interesting electronic properties. This combination makes it particularly useful as a building block in the synthesis of more complex fluorinated aromatic compounds. Recent studies in organofluorine chemistry have highlighted how such structures can influence material properties when incorporated into polymers or electronic components.

One of the most searched questions regarding this compound relates to its synthetic applications. Chemists frequently inquire about its use as an intermediate in pharmaceutical research and advanced material development. The presence of both bromine and fluorine atoms allows for selective functionalization, making it a versatile precursor in cross-coupling reactions and other transformative chemical processes. This aligns with current trends in green chemistry, where researchers seek efficient pathways to complex molecules.

The thermal and chemical stability of 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene makes it particularly valuable in high-performance applications. Many users search for information about its physical properties, including melting point, solubility characteristics, and stability under various conditions. These parameters are critical when considering its incorporation into electronic materials or specialty coatings that require durability and specific performance characteristics.

In the context of material science innovations, this compound has shown promise in the development of novel fluoropolymers. The search term "fluorinated benzene derivatives in electronics" has seen increased traffic, reflecting industry interest in such materials for applications ranging from semiconductor manufacturing to advanced display technologies. The unique electronic properties imparted by the fluorine atoms contribute to enhanced performance in these applications.

Market analysis reveals growing demand for specialty fluorinated compounds like 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene, particularly in Asia-Pacific regions where electronics manufacturing is concentrated. Industry reports frequently cite the compound's role in developing next-generation materials with improved thermal stability and electrical properties. This aligns with search trends showing increased interest in "high-performance fluorinated materials" and "advanced electronic chemicals".

From a synthetic chemistry perspective, researchers often search for "selective bromination techniques" and "fluorinated ether synthesis"—both relevant to the production and modification of this compound. The presence of two different bromine positions in the molecule offers interesting possibilities for selective reactions, a topic of particular interest in modern precision chemistry applications.

Environmental considerations regarding fluorinated organic compounds have also become a frequent search topic. While 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene is not classified as environmentally hazardous under normal conditions, proper handling and disposal methods remain important considerations for industrial users. This reflects broader industry trends toward sustainable chemical practices and responsible material usage.

The compound's potential in liquid crystal materials has attracted research attention, corresponding with search queries about "fluorinated compounds in display technology". Its molecular structure suggests possible applications in developing advanced display materials with improved response times and thermal stability—key parameters in next-generation screen technologies.

Analytical characterization of 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene is another area of frequent inquiry. Modern techniques such as NMR spectroscopy and mass spectrometry are essential for quality control and research applications. Search data shows growing interest in "analytical methods for fluorinated aromatics", highlighting the need for precise characterization of such specialty chemicals.

In the pharmaceutical sector, while not directly used as an active ingredient, this compound serves as a valuable intermediate. Researchers investigating "fluorinated building blocks for drug discovery" often encounter this chemical in literature. The presence of both fluorine and bromine atoms makes it particularly useful for creating diverse molecular architectures in medicinal chemistry.

Supply chain considerations for 1-Bromo-4-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene have become more prominent in search queries, reflecting industry concerns about specialty chemical availability. As a relatively niche product, its production scale and regional availability significantly impact research and manufacturing planning. This connects to broader discussions about chemical supply chain resilience in specialty materials.

Future research directions for this compound likely involve exploring its potential in advanced material systems and as a precursor for more complex fluorinated structures. The intersection of fluorine chemistry with emerging technologies like flexible electronics and energy storage materials suggests continued relevance for compounds with this unique combination of functional groups.